Cas no 1780651-75-3 (2-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 2-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 1780651-75-3
• MF: C₅H₂BrClN₄
• MW: 233.453177928925
• CID: 6220781
• PubChem ID: 84726858
• Update Time: 2025-06-08

2-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-6814737
• 1780651-75-3
• 2-bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine
• 2-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C5H2BrClN4/c6-4-9-5-8-1-3(7)2-11(5)10-4/h1-2H
• InChI Key： YLEAHNOSEKPIHN-UHFFFAOYSA-N
• SMILES： BrC1N=C2N=CC(=CN2N=1)Cl

Computed Properties

• Exact Mass: 231.91514g/mol
• Monoisotopic Mass: 231.91514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine

Research Brief on 2-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine (CAS: 1780651-75-3): Recent Advances and Applications

2-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine (CAS: 1780651-75-3) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeting specific enzymatic pathways, making it a valuable tool in drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 2-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that modifications at the 2- and 6-positions of the triazolopyrimidine scaffold significantly enhanced the inhibitory activity against BTK, a critical target in the treatment of B-cell malignancies. The compound's unique structural features allow for precise tuning of its pharmacokinetic properties, offering a promising avenue for the development of next-generation BTK inhibitors.

In addition to its role in kinase inhibition, 2-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine has been investigated for its potential in the design of antiviral agents. A recent preprint (BioRxiv, 2024) reported its incorporation into a series of nucleoside analogs targeting RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2. The study revealed that the bromo and chloro substituents on the triazolopyrimidine core facilitated favorable interactions with the active site of RdRp, leading to improved binding affinity and antiviral efficacy. These findings underscore the compound's versatility in addressing emerging viral threats.

Another notable application of 2-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine is in the field of agrochemicals. Research published in Pest Management Science (2023) demonstrated its utility as a precursor for the synthesis of herbicidal compounds. The study highlighted the compound's ability to inhibit key enzymes in the shikimate pathway, a target for environmentally friendly herbicides. This application aligns with the growing demand for sustainable agricultural solutions and further expands the compound's industrial relevance.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 2-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine. Recent advances in flow chemistry and catalytic methods, as reported in Organic Process Research & Development (2023), have addressed some of these limitations by improving yield and reducing waste. These technological advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 2-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine (CAS: 1780651-75-3) represents a highly versatile scaffold with diverse applications in medicinal chemistry, antiviral research, and agrochemical development. Its unique structural properties and recent synthetic advancements position it as a valuable tool for addressing unmet needs in these fields. Future research should focus on further elucidating its mechanism of action and exploring its potential in other therapeutic areas.